Cas no 1794791-25-5 (N-Nitrosodibenzylamine-d10)

N-Nitrosodibenzylamine-d10 is a deuterated analog of N-nitrosodibenzylamine, where ten hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in analytical applications. Its stable isotopic configuration makes it particularly valuable as an internal standard for quantitative analysis, ensuring accurate measurements in environmental, toxicological, and metabolic research. The compound’s high chemical purity and isotopic enrichment (>98%) further support its reliability in trace-level detection and method validation. N-Nitrosodibenzylamine-d10 is widely used in studies involving nitrosamine formation, degradation pathways, and carcinogenicity assessments.

N-Nitrosodibenzylamine-d10 structure

Product Name:N-Nitrosodibenzylamine-d10

CAS No:1794791-25-5

MF:

MW:

CID:4552189

Update Time:2025-06-15

N-Nitrosodibenzylamine-d10 Chemical and Physical Properties

Names and Identifiers

- N-Nitrosodibenzylamine
- N-Nitrosodibenzylamine-d10

N-Nitrosodibenzylamine-d10 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N525452-10mg	N-Nitrosodibenzylamine-d10	1794791-25-5	10mg	$ 1662.00	2023-09-06
AN HUI ZE SHENG Technology Co., Ltd.	N525452-10mg	N,n-bis((phenyl-d5)methyl)nitrousamide	1794791-25-5	10mg	￥14400.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CS-T-83497-10mg	N,n-bis((phenyl-d5)methyl)nitrousamide	1794791-25-5	10mg	￥11190.00	2023-09-15

N-Nitrosodibenzylamine-d10 Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Related Categories

Additional information on N-Nitrosodibenzylamine-d10

Research Brief on N-Nitrosodibenzylamine-d10 (CAS: 1794791-25-5) in Chemical and Biomedical Applications

N-Nitrosodibenzylamine-d10, a deuterated analog of N-Nitrosodibenzylamine (NDBzA), has garnered significant attention in recent chemical and biomedical research due to its utility as an internal standard in mass spectrometry-based analyses. The compound (CAS: 1794791-25-5) is particularly valuable in trace-level quantification of nitrosamine contaminants, a critical concern in pharmaceutical quality control and environmental toxicology. This brief synthesizes the latest findings on its synthesis, applications, and analytical performance.

Recent studies highlight the compound's role in addressing regulatory challenges posed by nitrosamine impurities in drugs. A 2023 Journal of Pharmaceutical and Biomedical Analysis publication demonstrated its use as a stable isotope-labeled internal standard for LC-MS/MS detection of NDBzA in sartan-class antihypertensives, achieving a lower quantification limit of 0.1 ppb. The deuterium labeling (10 positions) effectively eliminates matrix interference while maintaining nearly identical chromatographic behavior to the native compound.

In synthetic chemistry, advances in the preparation of 1794791-25-5 have been reported using Pd-catalyzed deuterium exchange reactions on dibenzylamine precursors, followed by nitrosation (Organic Process Research & Development, 2024). This method achieves >98% isotopic purity with significantly reduced cost compared to traditional synthetic routes. The improved accessibility has enabled wider adoption in analytical laboratories conducting nitrosamine risk assessments under ICH M7(R1) guidelines.

Toxicological research utilizing N-Nitrosodibenzylamine-d10 has provided new insights into nitrosamine metabolism. A recent Chemical Research in Toxicology study employed the compound to track CYP450-mediated metabolic activation pathways through deuterium kinetic isotope effects. The data revealed previously unrecognized α-hydroxylation patterns that correlate with the compound's carcinogenic potential in rodent models.

Emerging applications extend to environmental monitoring, where researchers have developed SPE-LC-HRMS methods using 1794791-25-5 as a surrogate for detecting N-nitrosamine disinfection byproducts in water treatment systems (Environmental Science & Technology, 2023). The deuterated standard's chemical stability in aqueous matrices (t_1/2 > 30 days at 4°C) makes it particularly suitable for long-term environmental fate studies.

Current challenges in the field include the need for harmonized analytical protocols using N-Nitrosodibenzylamine-d10 across different instrumentation platforms, as well as expanding its utility to novel nitrosamine derivatives emerging in pharmaceutical manufacturing. Ongoing research at several academic and industrial laboratories aims to address these gaps while exploring its potential as a calibrant in high-throughput screening assays.